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Copper chlorophyllin A Copper chlorophyllin A
Brand Name: Vulcanchem
CAS No.: 65963-40-8
VCID: VC20815450
InChI: InChI=1S/C34H36N4O6.Cu/c1-7-19-15(3)23-12-25-17(5)21(9-10-29(39)40)32(37-25)22(11-30(41)42)33-31(34(43)44)18(6)26(38-33)14-28-20(8-2)16(4)24(36-28)13-27(19)35-23;/h7,12-14,17,21,37,43-44H,1,8-11H2,2-6H3,(H,39,40)(H,41,42);/q;+2/p-2/t17-,21-;/m0./s1
SMILES: CCC1=C(C2=NC1=CC3=C(C(=C([O-])[O-])C(=N3)C(=C4C(C(C(=CC5=NC(=C2)C(=C5C)C=C)N4)C)CCC(=O)O)CC(=O)O)C)C.[Cu+2]
Molecular Formula: C34H34CuN4O6
Molecular Weight: 658.2 g/mol

Copper chlorophyllin A

CAS No.: 65963-40-8

Cat. No.: VC20815450

Molecular Formula: C34H34CuN4O6

Molecular Weight: 658.2 g/mol

* For research use only. Not for human or veterinary use.

Copper chlorophyllin A - 65963-40-8

Specification

CAS No. 65963-40-8
Molecular Formula C34H34CuN4O6
Molecular Weight 658.2 g/mol
IUPAC Name copper;[(17S,18S)-18-(2-carboxyethyl)-20-(carboxymethyl)-12-ethenyl-7-ethyl-3,8,13,17-tetramethyl-18,24-dihydro-17H-porphyrin-2-ylidene]methanediolate
Standard InChI InChI=1S/C34H36N4O6.Cu/c1-7-19-15(3)23-12-25-17(5)21(9-10-29(39)40)32(37-25)22(11-30(41)42)33-31(34(43)44)18(6)26(38-33)14-28-20(8-2)16(4)24(36-28)13-27(19)35-23;/h7,12-14,17,21,37,43-44H,1,8-11H2,2-6H3,(H,39,40)(H,41,42);/q;+2/p-2/t17-,21-;/m0./s1
Standard InChI Key WPBQCXCSXYDWNY-PVMVIUQGSA-L
Isomeric SMILES CCC1=C(C2=NC1=CC3=C(C(=C([O-])[O-])C(=N3)C(=C4[C@H]([C@@H](C(=N4)C=C5C(=C(C(=C2)N5)C=C)C)C)CCC(=O)O)CC(=O)O)C)C.[Cu+2]
SMILES CCC1=C(C2=NC1=CC3=C(C(=C([O-])[O-])C(=N3)C(=C4C(C(C(=CC5=NC(=C2)C(=C5C)C=C)N4)C)CCC(=O)O)CC(=O)O)C)C.[Cu+2]
Canonical SMILES CCC1=C(C2=NC1=CC3=C(C(=C([O-])[O-])C(=N3)C(=C4C(C(C(=N4)C=C5C(=C(C(=C2)N5)C=C)C)C)CCC(=O)O)CC(=O)O)C)C.[Cu+2]

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